Cas no 1354004-06-0 ([(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester)

[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester is a chiral piperidine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and an aminoacetyl moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of peptidomimetics and pharmaceutical active ingredients. The Boc group ensures selective deprotection under mild acidic conditions, facilitating further functionalization. Its stereospecific (R)-configuration is critical for applications requiring enantioselective synthesis. The aminoacetyl side chain enhances reactivity in peptide coupling reactions, making it valuable for constructing complex molecular architectures. This compound is characterized by high purity and stability, ensuring reliable performance in multi-step synthetic processes.

[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester structure

1354004-06-0 structure

Product Name:[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester

CAS No:1354004-06-0

MF:C₁₂H₂₃N₃O₃

MW:257.32932305336

CID:2159637

Update Time:2025-10-22

[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- [(R)-1-(2-amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester
- (R)-tert-Butyl (1-(2-aminoacetyl)piperidin-3-yl)carbamate
- AM95965
- [(R)-1-(2-Aminoacetyl)piperidin-3-yl]carbamic acid tert-butyl ester
- [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester
- Inchi： 1S/C12H23N3O3/c1-12(2,3)18-11(17)14-9-5-4-6-15(8-9)10(16)7-13/h9H,4-8,13H2,1-3H3,(H,14,17)/t9-/m1/s1
- InChI Key： NHGPFNYOEORMBH-SECBINFHSA-N
- SMILES： O(C(C)(C)C)C(N[C@H]1CN(C(CN)=O)CCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 312
Topological Polar Surface Area: 84.7

[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	083259-500mg	R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester	1354004-06-0		500mg	￡854.00	2022-03-01

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester

Comprehensive Overview of [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester (CAS No. 1354004-06-0)

The compound [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester (CAS No. 1354004-06-0) is a chiral piperidine derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butyl carbamate group and an amino acetyl moiety, makes it a valuable intermediate for drug discovery, particularly in the development of protease inhibitors and neuromodulators. With the growing demand for enantiomerically pure compounds in medicinal chemistry, this molecule has garnered significant attention due to its stereospecificity and versatility.

In recent years, the pharmaceutical industry has seen a surge in interest around peptidomimetics and small molecule modulators, where [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester plays a pivotal role. Researchers frequently search for its synthetic applications, stability under physiological conditions, and compatibility with coupling reagents like HATU or EDC. Additionally, its CAS No. 1354004-06-0 is often referenced in patent literature for novel therapeutic agents targeting metabolic disorders and CNS diseases.

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this compound ensures selective deprotection during multi-step reactions, a feature highly valued in peptide synthesis. The (R)-configuration of the piperidine ring further enhances its utility in asymmetric catalysis, aligning with the industry's shift toward greener and more efficient chiral auxiliaries. Discussions on platforms like SciFinder and Reaxys often highlight its use in fragment-based drug design (FBDD) and combinatorial libraries.

Beyond its chemical properties, [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester is also explored in computational chemistry. Molecular docking studies leverage its scaffold to predict binding affinities for G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug discovery. Queries like "Boc-protected amino piperidine derivatives" or "chiral building blocks for CNS drugs" frequently link back to this compound, underscoring its relevance in modern research.

Quality control and analytical characterization of CAS No. 1354004-06-0 are equally critical. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify enantiomeric purity and batch consistency—key concerns for regulatory compliance. The compound's stability data under various pH conditions is another frequently searched topic, particularly for formulation scientists.

In summary, [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-carbamic acid tert-butyl ester exemplifies the intersection of synthetic utility and therapeutic potential. Its applications span from preclinical drug development to material science, making it a cornerstone in contemporary organic and medicinal chemistry. As the field advances toward personalized medicine, the demand for such high-precision intermediates is expected to rise exponentially.